2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate

• Molecular Formula: C24H29IO6
• Molecular Weight: 540.4 g/mol
• IUPAC Name: [2-acetyl-6-iodo-3,5-di(propan-2-yloxy)phenyl] 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C24H29IO6/c1-13(2)28-18-10-8-17(9-11-18)24(27)31-23-21(16(7)26)19(29-14(3)4)12-20(22(23)25)30-15(5)6/h8-15H,1-7H3
• InChI Key: CVPDRHZQKRNBSI-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)OC2=C(C(=CC(=C2I)OC(C)C)OC(C)C)C(=O)C

Description

2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate, also known as AIDP, is a chemical compound with potential applications in scientific research. It is a derivative of the benzodioxane family and has been found to exhibit interesting biological properties.

Scientific Research Applications

2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate has been found to have potential applications in scientific research. It has been shown to exhibit anti-inflammatory and antitumor properties. 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate has been found to inhibit the production of nitric oxide, a mediator of inflammation, in lipopolysaccharide-stimulated macrophages. It has also been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate is not fully understood. However, it has been suggested that its anti-inflammatory and antitumor properties may be due to its ability to inhibit the production of nitric oxide and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate has been found to exhibit interesting biochemical and physiological effects. It has been shown to inhibit the production of nitric oxide, a mediator of inflammation, in lipopolysaccharide-stimulated macrophages. It has also been shown to induce apoptosis in cancer cells. Additionally, 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate has been found to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate is its potential applications in scientific research. It has been found to exhibit anti-inflammatory and antitumor properties, making it a promising compound for further study. However, one limitation of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate is its low yield, which can make it difficult to obtain large quantities for research purposes.

Future Directions

There are several future directions for research on 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate. One area of interest is its potential applications in the treatment of inflammation and cancer. Further studies are needed to fully understand the mechanism of action of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate and its effects on various cell types. Another area of interest is the development of more efficient synthesis methods for 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate, which could increase its availability for research purposes.
In conclusion, 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate is a promising compound with potential applications in scientific research. Its anti-inflammatory and antitumor properties make it a promising candidate for further study. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of inflammation and cancer.

Synthesis Methods

The synthesis of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate involves the reaction of 2-acetyl-6-iodo-3,5-diisopropoxyphenol with 4-isopropoxybenzoyl chloride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions and the product is purified by column chromatography. The yield of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-isopropoxybenzoate is typically around 50%.